Cas no 2171310-32-8 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
- EN300-1519819
- 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid
- 2171310-32-8
-
- Inchi: 1S/C27H34N2O5/c1-4-18(13-14-25(30)31)28-26(32)24(15-17(2)3)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t18?,24-/m1/s1
- InChI Key: ORGPSONCNVXECJ-VCUSLETLSA-N
- SMILES: O(C(N[C@@H](C(NC(CC)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519819-0.05g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-0.1g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-0.25g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-0.5g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-1.0g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-2.5g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-5.0g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-10.0g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519819-50mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 50mg |
$768.0 | 2023-09-27 | ||
| Enamine | EN300-1519819-100mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid |
2171310-32-8 | 100mg |
$804.0 | 2023-09-27 |
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
Chemical Profile of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS No. 2171310-32-8)
The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid, identified by its CAS number 2171310-32-8, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that exhibit structural complexity, making it a subject of interest for researchers exploring novel biochemical interactions and therapeutic applications.
The molecular structure of this compound features a hexanoic acid backbone modified by an amide group at the 4-position and a chiral center at the 2-position, contributing to its stereochemical diversity. The presence of a fluoren-9-yl methoxycarbonyl moiety further enhances its functional profile, suggesting possible applications in drug design where rigid aromatic systems are utilized to improve binding affinity and metabolic stability.
In recent years, the incorporation of fluorene-based scaffolds into pharmaceutical molecules has gained attention due to their favorable pharmacokinetic properties. The fluoren-9-yl methoxycarbonyl group, in particular, is known for its ability to enhance the solubility and bioavailability of bioactive compounds, making it a valuable component in the development of next-generation therapeutics. This feature is particularly relevant in the context of targeted drug delivery systems, where optimizing solubility can significantly improve treatment efficacy.
Moreover, the amide functionality in the molecule provides a site for further derivatization, enabling the creation of peptidomimetics or enzyme inhibitors. The specific arrangement of atoms in 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid allows for precise interactions with biological targets, which is crucial for developing high-affinity ligands. Such interactions are often mediated by hydrogen bonding networks or hydrophobic pockets within the target proteins, and the structural features of this compound are well-suited to modulate these interactions.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, including binding affinities and metabolic pathways. These computational tools are particularly useful for analyzing complex molecules like 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid, allowing researchers to optimize its properties before conducting expensive experimental trials. Such simulations have already shown promise in identifying novel pharmacophores and improving drug candidates' overall potency.
The chiral center at the 2-position is another critical feature that influences the compound's biological activity. Enantiomeric purity is often essential for therapeutic agents, as different enantiomers can exhibit vastly different pharmacological effects. The (R) configuration at this position suggests that this compound may be part of a racemic mixture or a single-enantiomer drug candidate under development. The stereochemical specificity of this molecule could be exploited to develop enantioselective inhibitors or agonists, which would be particularly valuable in treating diseases caused by enzyme-substrate interactions.
Current research in medicinal chemistry increasingly focuses on developing molecules that can modulate protein-protein interactions (PPIs), which are often involved in complex diseases such as cancer and neurodegenerative disorders. The structural complexity of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid makes it a potential candidate for interfering with PPIs by occupying specific binding pockets within target proteins. Such interference could disrupt disease pathways and offer new therapeutic strategies.
In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as an intermediate in synthetic chemistry. The versatility of its functional groups allows chemists to modify it further into more complex derivatives with tailored properties. For instance, the amide bond can be hydrolyzed or reduced under specific conditions, enabling the synthesis of linear or cyclic peptides with similar biological activities but improved pharmacokinetic profiles.
The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can influence both electronic and steric properties of molecules, leading to enhanced binding affinities and metabolic stability. In 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid, the fluoren-9-yl methoxycarbonyl group not only contributes to solubility but also provides a scaffold for further functionalization through cross-coupling reactions or other synthetic methodologies.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid will play an increasingly important role in drug discovery and development. Their structural complexity and functional diversity make them valuable tools for exploring novel biochemical pathways and designing molecules with improved therapeutic outcomes. With ongoing advancements in synthetic chemistry and computational biology, the potential applications of such compounds are likely to expand even further.
2171310-32-8 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)